Cas no 2228386-74-9 (methyl 2-hydroxy-2-1-(3-methoxy-1,2-oxazol-5-yl)cyclopropylacetate)

• Product Name: methyl 2-hydroxy-2-1-(3-methoxy-1,2-oxazol-5-yl)cyclopropylacetate
• CAS No: 2228386-74-9
• MF: C₁₀H₁₃NO₅
• MW: 227.213923215866
• CID: 6250451
• PubChem ID: 165608750
• Update Time: 2025-05-20

methyl 2-hydroxy-2-1-(3-methoxy-1,2-oxazol-5-yl)cyclopropylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-2-1-(3-methoxy-1,2-oxazol-5-yl)cyclopropylacetate
• 2228386-74-9
• methyl 2-hydroxy-2-[1-(3-methoxy-1,2-oxazol-5-yl)cyclopropyl]acetate
• EN300-1730020

• Inchi： 1S/C10H13NO5/c1-14-7-5-6(16-11-7)10(3-4-10)8(12)9(13)15-2/h5,8,12H,3-4H2,1-2H3
• InChI Key： QRTIUYXJAZBEHK-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)C1(C2=CC(=NO2)OC)CC1

Computed Properties

• Exact Mass: 227.07937252g/mol
• Monoisotopic Mass: 227.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 81.8Ų

Additional information on methyl 2-hydroxy-2-1-(3-methoxy-1,2-oxazol-5-yl)cyclopropylacetate

Methyl 2-hydroxy-2-1-(3-methoxy-1,2-oxazol-5-yl)cyclopropylacetate: A Comprehensive Overview

Methyl 2-hydroxy-2-1-(3-methoxy-1,2-oxazol-5-yl)cyclopropylacetate (CAS no. 2228386-74-9) is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this compound incorporates several key functional groups, including a hydroxyl group and an oxazole moiety, which contribute to its diverse chemical properties and biological activities.

The< strong> oxazole ring present in the molecular structure of methyl 2-hydroxy-2-1-(3-methoxy-1,2-oxazol-5-yl)cyclopropylacetate is a heterocyclic aromatic compound known for its stability and versatility in medicinal chemistry. Oxazole derivatives have been widely studied for their antimicrobial, anti-inflammatory, and anti-cancer properties. The incorporation of a< strong> 3-methoxy group further enhances the pharmacological potential of this compound by influencing its electronic properties and interactions with biological targets.

In recent years, there has been a growing interest in the development of cyclopropyl-containing compounds due to their unique metabolic stability and binding affinity. The cyclopropyl group in methyl 2-hydroxy-2-1-(3-methoxy-1,2-oxazol-5-yl)cyclopropylacetate contributes to its structural rigidity, which can be advantageous in designing molecules with improved pharmacokinetic profiles. This feature makes it a promising candidate for further exploration in drug development.

The< strong> hydroxyl group in the molecule also plays a crucial role in determining its chemical reactivity and biological activity. Hydroxyl-containing compounds are known for their ability to engage in hydrogen bonding interactions, which can be critical for binding to biological targets such as enzymes and receptors. This property makes methyl 2-hydroxy-2-1-(3-methoxy-1,2-oxazol-5-yl)cyclopropylacetate a versatile scaffold for designing molecules with specific biological functions.

Recent studies have highlighted the importance of< strong> oxazole derivatives in the development of new drugs. These compounds have shown promising results in various preclinical models, demonstrating their potential as therapeutic agents. The< strong> 3-methoxy group, in particular, has been found to enhance the bioavailability and target specificity of oxazole-based drugs. This finding suggests that methyl 2-hydroxy-2-1-(3-methoxy-1,2-oxazol-5-yl)cyclopropylacetate could be a valuable starting point for developing novel therapeutic interventions.

The synthesis of methyl 2-hydroxy-2-1-(3-methoxy-1,2-oxazol-5-yl)cyclopropylacetate involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of the cyclopropyl group into the molecule necessitates specialized synthetic methodologies that are well-suited for handling strained ring systems. Advances in synthetic chemistry have made it possible to access complex structures like this one with greater ease, opening up new avenues for drug discovery.

The pharmacological profile of methyl 2-hydroxy-2-1-(3-methoxy-1,2-oxtaxol -5 -yIcycIopropyllactate) is still being elucidated through ongoing research efforts. Preliminary studies suggest that this compound may exhibit< strong> anti-inflammatory,< strong> antimicrobial, and< strong> anticancer activities. These findings are particularly exciting given the increasing demand for novel therapeutic agents that can address unmet medical needs.

In conclusion, methyl 2-hydroxy - 21 (3 - methoxy - l , 21 oxazole - 5 - yI) cycIopropyllactate (CAS no.< strong >2228386 -74 -9) is a compound with significant potential in pharmaceutical research and drug development. Its unique structural features and functional groups make it an attractive candidate for further exploration. As our understanding of its pharmacological properties continues to grow, this compound is likely to play an important role in the discovery of new therapeutic interventions.